Cas no 691398-68-2 (2-[4-(benzenesulfonyl)piperazin-1-yl]-N-(4-bromophenyl)acetamide)

• Product Name: 2-[4-(benzenesulfonyl)piperazin-1-yl]-N-(4-bromophenyl)acetamide
• CAS No: 691398-68-2
• MF: C₁₈H₂₀BrN₃O₃S
• MW: 438.338702201843
• CID: 5765133
• PubChem ID: 1178332
• Update Time: 2025-06-08

2-[4-(benzenesulfonyl)piperazin-1-yl]-N-(4-bromophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• SR-01000271513
• 2-[4-(benzenesulfonyl)piperazin-1-yl]-N-(4-bromophenyl)acetamide
• N-(4-bromophenyl)-2-(4-(phenylsulfonyl)piperazin-1-yl)acetamide
• Z31014363
• 691398-68-2
• AKOS002244122
• SR-01000271513-1
• F1757-0222

• Inchi： 1S/C18H20BrN3O3S/c19-15-6-8-16(9-7-15)20-18(23)14-21-10-12-22(13-11-21)26(24,25)17-4-2-1-3-5-17/h1-9H,10-14H2,(H,20,23)
• InChI Key： KUXNMVFQQKXPGC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(CN1CCN(CC1)S(C1C=CC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 437.04088g/mol
• Monoisotopic Mass: 437.04088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[4-(benzenesulfonyl)piperazin-1-yl]-N-(4-bromophenyl)acetamide

Comprehensive Overview of 2-[4-(Benzenesulfonyl)piperazin-1-yl]-N-(4-bromophenyl)acetamide (CAS No. 691398-68-2)

2-[4-(Benzenesulfonyl)piperazin-1-yl]-N-(4-bromophenyl)acetamide, with the CAS number 691398-68-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The presence of both a benzenesulfonyl group and a 4-bromophenyl moiety in its structure makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or receptor modulator, given its unique structural features.

In recent years, the demand for highly specific bioactive molecules has surged, driven by advancements in precision medicine and targeted therapy. 2-[4-(Benzenesulfonyl)piperazin-1-yl]-N-(4-bromophenyl)acetamide aligns with this trend due to its potential to interact with specific biological targets. Its piperazine core, a common motif in drug design, enhances its solubility and bioavailability, while the 4-bromophenyl group may contribute to its binding affinity. These attributes make it a subject of interest for researchers exploring new therapeutic agents for conditions such as inflammatory diseases and cancer.

The synthesis of 2-[4-(Benzenesulfonyl)piperazin-1-yl]-N-(4-bromophenyl)acetamide involves multi-step organic reactions, including sulfonylation and amide coupling. These processes require precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound and confirm its structural integrity. The compound's stability under various conditions is also a critical factor for its potential use in formulation development.

From a commercial perspective, 2-[4-(Benzenesulfonyl)piperazin-1-yl]-N-(4-bromophenyl)acetamide is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its pricing and availability may vary depending on the scale of procurement and the level of purity required. Researchers often seek custom synthesis services to obtain derivatives or analogs of this compound for structure-activity relationship (SAR) studies. The growing interest in small-molecule drug discovery has further amplified the relevance of such compounds in the scientific community.

Environmental and safety considerations are paramount when handling 2-[4-(Benzenesulfonyl)piperazin-1-yl]-N-(4-bromophenyl)acetamide. While it is not classified as a hazardous substance, standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation, are recommended. The compound's biodegradability and ecotoxicity profiles are areas of ongoing investigation, particularly as regulatory frameworks for chemical usage become increasingly stringent.

Looking ahead, the potential applications of 2-[4-(Benzenesulfonyl)piperazin-1-yl]-N-(4-bromophenyl)acetamide extend beyond traditional drug discovery. Its utility in chemical biology and proteomics research is being explored, with studies focusing on its interactions with proteins and enzymes. The compound's versatility underscores its value as a research tool and a lead compound for further optimization. As the scientific community continues to uncover its mechanisms of action, 2-[4-(Benzenesulfonyl)piperazin-1-yl]-N-(4-bromophenyl)acetamide is poised to play a pivotal role in advancing our understanding of complex biological systems.